Cas no 7531-07-9 (Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester)

• Product Name: Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester
• CAS No: 7531-07-9
• MF: C₁₈H₁₄N₂O₅
• MW: 338.314164638519
• CID: 530743
• PubChem ID: 5251852
• Update Time: 2025-04-19

Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-, dimethyl ester
• AJ-797/13833245
• methyl 4-{5-[4-(methoxycarbonyl)phenyl]-1,3,4-oxadiazol-2-yl}benzoate
• 2,5-bis(4-methoxycarbonylphenyl)-1,3,4-oxadiazole
• 7531-07-9
• Methyl 4-[5-(4-methoxycarbonylphenyl)-1,3,4-oxadiazol-2-yl]benzoate
• Dimethyl 4,4'-(1,3,4-oxadiazole-2,5-diyl)dibenzoate
• dimethyl 4,4'-(1,3,4-oxadiazole-2,5-diyl)diphenylenedicarboxylate
• DTXSID70413380

• Inchi： 1S/C18H14N2O5/c1-23-17(21)13-7-3-11(4-8-13)15-19-20-16(25-15)12-5-9-14(10-6-12)18(22)24-2/h3-10H,1-2H3
• InChI Key： ZUMUZDOQXVBRHM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)OC)=CC=2)=NN=C1C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 338.09027155g/mol
• Monoisotopic Mass: 338.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.5Ų